2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C17H14N2O3S/c18-14(20)13-11-7-3-4-8-12(11)23-17(13)19-15(21)9-5-1-2-6-10(9)16(19)22/h1-2,5-6H,3-4,7-8H2,(H2,18,20)
• InChI Key: RCTHDOBYSCQGHK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)N3C(=O)C4=CC=CC=C4C3=O)C(=O)N
• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.4 g/mol

Description

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C17H14N2O3S and its molecular weight is 326.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 326.07251349 g/mol and the complexity rating of the compound is 528. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

The compound and its derivatives have been synthesized through various chemical processes, emphasizing the importance of specific synthetic routes and the characterization of the resultant molecules. Research efforts have been dedicated to developing efficient synthesis methods and understanding the chemical structure and properties of these compounds. For example, the synthesis and antimicrobial evaluation of related compounds have been explored, where synthesis involves multiple steps, including condensation reactions and hydrolysis, to obtain target molecules that were further subjected to biological evaluation and molecular docking studies (Talupur, Satheesh, & Chandrasekhar, 2021).

Biological Activity and Applications

Research has demonstrated the potential biological activity of derivatives of the compound, including antimicrobial properties. The exploration of these activities is crucial for developing new pharmaceuticals and understanding the mechanisms behind their biological interactions. Studies have also focused on the targeted synthesis and analysis of biologically active derivatives, highlighting the importance of optimization methods for synthesis and analysis to identify compounds with desired pharmacological properties (С. Чиряпкин, Кодониди, Аlexey S. Chiriapkin, I. Kodonidi, & Mikhail V. Larsky, 2021).